molecular formula C10H12F2O B13291457 3-(3,4-Difluorophenyl)butan-2-ol

3-(3,4-Difluorophenyl)butan-2-ol

Cat. No.: B13291457
M. Wt: 186.20 g/mol
InChI Key: JWGWFMQHVQTEOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,4-Difluorophenyl)butan-2-ol (CAS 926196-53-4) is a halogenated secondary alcohol featuring a butan-2-ol backbone substituted with a 3,4-difluorophenyl group. Its molecular formula is C₁₀H₁₂F₂O, with a molecular weight of 186.20 g/mol.

Properties

Molecular Formula

C10H12F2O

Molecular Weight

186.20 g/mol

IUPAC Name

3-(3,4-difluorophenyl)butan-2-ol

InChI

InChI=1S/C10H12F2O/c1-6(7(2)13)8-3-4-9(11)10(12)5-8/h3-7,13H,1-2H3

InChI Key

JWGWFMQHVQTEOS-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=C(C=C1)F)F)C(C)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,4-Difluorophenyl)butan-2-ol typically involves the reaction of 3,4-difluorobenzaldehyde with a suitable Grignard reagent, followed by reduction. The reaction conditions often include the use of solvents such as diethyl ether or tetrahydrofuran (THF) and catalysts like lithium aluminum hydride (LiAlH4) for the reduction step .

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling the temperature, pressure, and reaction time, as well as using advanced purification techniques such as column chromatography .

Chemical Reactions Analysis

Types of Reactions

3-(3,4-Difluorophenyl)butan-2-ol undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include:

    Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

    Reducing agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

    Catalysts: Palladium on carbon (Pd/C), platinum (Pt)

Major Products Formed

The major products formed from these reactions include:

    Ketones and aldehydes: Formed through oxidation

    Alcohols and hydrocarbons: Formed through reduction

    Substituted phenyl derivatives: Formed through nucleophilic substitution

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Key Structural and Functional Differences

The following table summarizes critical properties of 3-(3,4-Difluorophenyl)butan-2-ol and related compounds:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Substituents Status/Application
3-(3,4-Difluorophenyl)butan-2-ol 926196-53-4 C₁₀H₁₂F₂O 186.20 3,4-difluorophenyl, secondary alcohol Discontinued
2-(3-Chloro-4-fluorophenyl)butan-2-ol 1379366-86-5 C₁₀H₁₂ClFO 202.65 3-chloro-4-fluorophenyl, tertiary alcohol Active (supplier-listed)
3,3-Dimethyl-2-(3-trifluoromethyl-phenyl)-butan-2-ol 147611-07-2 C₁₃H₁₇F₃O 246.27 3-trifluoromethylphenyl, dimethyl butanol Synthetic intermediate
Voriconazole Intermediate* 188416-35-5 C₁₄H₁₂ClF₃N₃O·HCl 366.77 2,4-difluorophenyl, pyrimidinyl group Pharmaceutical intermediate

*Note: The voriconazole intermediate (CAS 188416-35-5) is included due to structural and functional relevance in antifungal drug synthesis.

Structural and Functional Insights

Halogen Substitution Patterns
  • However, fluorine’s small size and high electronegativity may reduce steric hindrance compared to bulkier halogens like chlorine .
  • 2-(3-Chloro-4-fluorophenyl)butan-2-ol : The chloro-fluoro combination introduces greater lipophilicity, which could improve membrane permeability in biological systems. The tertiary alcohol group may also confer higher stability compared to secondary alcohols .
  • Voriconazole Intermediate : The 2,4-difluorophenyl group is critical for binding to fungal cytochrome P450 enzymes, demonstrating how halogen positioning dictates pharmacological activity .
Backbone Modifications
  • The pyrimidinyl moiety in the voriconazole intermediate highlights the integration of heterocyclic systems for targeted biological interactions .

Physicochemical and Industrial Relevance

  • Boiling Points and Density : While direct data for 3-(3,4-Difluorophenyl)butan-2-ol is unavailable, simpler analogs like 2-Methyl-3-buten-2-ol (bp 98–99°C, d 0.824 g/mL) and 3-Methyl-2-buten-1-ol (bp 140°C, d 0.84 g/mL) suggest that aromatic substitution increases boiling points and density due to molecular weight and intermolecular forces .
  • Discontinuation Factors : The discontinuation of 3-(3,4-Difluorophenyl)butan-2-ol may stem from superior performance of alternatives like the voriconazole intermediate, where precise halogen placement and stereochemistry are optimized for efficacy .

Biological Activity

3-(3,4-Difluorophenyl)butan-2-ol is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, including mechanisms of action, cytotoxicity, and therapeutic implications, supported by data tables and relevant case studies.

Chemical Structure and Properties

3-(3,4-Difluorophenyl)butan-2-ol is characterized by the following chemical structure:

  • Molecular Formula: C10H12F2O
  • Molecular Weight: 202.20 g/mol
  • IUPAC Name: 3-(3,4-Difluorophenyl)butan-2-ol

The presence of the difluorophenyl group is significant as fluorinated compounds often exhibit enhanced biological activity due to increased lipophilicity and metabolic stability.

The biological activity of 3-(3,4-Difluorophenyl)butan-2-ol is primarily attributed to its interaction with various molecular targets within biological systems. Studies indicate that it may function as an enzyme inhibitor or modulator, impacting metabolic pathways and cellular functions. For instance, it has been shown to inhibit specific enzymes involved in the biosynthesis of important biomolecules, thereby altering cellular metabolism and potentially exhibiting therapeutic effects against certain diseases .

Antimicrobial Activity

Research has demonstrated that 3-(3,4-Difluorophenyl)butan-2-ol exhibits notable antimicrobial properties. In vitro studies have shown its efficacy against various bacterial strains, including resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic processes essential for bacterial survival .

Cytotoxicity Studies

Cytotoxicity assays have been performed to evaluate the safety profile of 3-(3,4-Difluorophenyl)butan-2-ol. The compound was tested on several human cell lines, including L929 (fibroblast) and A549 (lung carcinoma) cells. Results indicated selective cytotoxicity at higher concentrations while maintaining viability at lower doses. The following table summarizes the cytotoxic effects observed:

Concentration (µM)L929 Cell Viability (%)A549 Cell Viability (%)
6110112
12105116
2596108
5085107
1009298
2007797

The data suggests that while higher concentrations can reduce cell viability, lower concentrations may enhance metabolic activity in some cell lines .

Case Studies and Applications

Several case studies have highlighted the potential therapeutic applications of 3-(3,4-Difluorophenyl)butan-2-ol:

  • Antibacterial Therapy : A study focused on the compound's efficacy against resistant bacterial strains showed promising results in reducing bacterial load in infected tissues when administered in appropriate dosages.
  • Cancer Treatment : Research into its cytotoxic properties revealed that it could selectively target cancer cells while sparing normal cells at lower concentrations, suggesting its potential use in targeted cancer therapies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.